Cas no 2090336-59-5 (2-bromo-4-chloro-6-(chloromethyl)phenol)

• Product Name: 2-bromo-4-chloro-6-(chloromethyl)phenol
• CAS No: 2090336-59-5
• MF: C₇H₅BrCl₂O
• MW: 255.923999547958
• CID: 6330838
• PubChem ID: 131348007
• Update Time: 2024-01-11

2-bromo-4-chloro-6-(chloromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-(chloromethyl)phenol
• 2090336-59-5
• EN300-1926028

• Inchi： 1S/C7H5BrCl2O/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,11H,3H2
• InChI Key： ZGZDHRBYPFIQQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CCl)=C1O)Cl

Computed Properties

• Exact Mass: 253.89008g/mol
• Monoisotopic Mass: 253.89008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų